Cas no 1804890-93-4 (Methyl 3-cyano-2-iodo-4-nitrobenzoate)

• Product Name: Methyl 3-cyano-2-iodo-4-nitrobenzoate
• CAS No: 1804890-93-4
• MF: C₉H₅IN₂O₄
• MW: 332.051474332809
• CID: 4951851
• Update Time: 2025-05-19

Methyl 3-cyano-2-iodo-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-iodo-4-nitrobenzoate

• Inchi： 1S/C9H5IN2O4/c1-16-9(13)5-2-3-7(12(14)15)6(4-11)8(5)10/h2-3H,1H3
• InChI Key： WYRLRCCFVPCXJV-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 3-cyano-2-iodo-4-nitrobenzoate

Methyl 3-cyano-2-iodo-4-nitrobenzoate (CAS No. 1804890-93-4): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 3-cyano-2-iodo-4-nitrobenzoate (CAS No. 1804890-93-4) is a highly valuable intermediate in the realm of organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its unique structural features, has garnered significant attention due to its utility in constructing complex molecular frameworks. The presence of both cyano and nitro functional groups, coupled with an iodine substituent, makes it a versatile building block for further derivatization and functionalization.

The Methyl 3-cyano-2-iodo-4-nitrobenzoate molecule exhibits a distinct electronic distribution that influences its reactivity in various chemical transformations. The cyano group, known for its strong electron-withdrawing properties, plays a crucial role in modulating the reactivity of the aromatic ring. This characteristic is particularly beneficial in cross-coupling reactions, where the cyano group can act as a directing group for palladium-catalyzed processes. The nitro group, on the other hand, contributes to the molecule's acidity and can be reduced to an amine, providing another pathway for structural diversification.

The iodine atom at the 2-position of the benzoate core is another key feature that enhances the compound's synthetic utility. Iodine is well-known for its ease of participation in metal-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many biologically active compounds. The combination of these three functional groups makes Methyl 3-cyano-2-iodo-4-nitrobenzoate an indispensable tool for synthetic chemists.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 3-cyano-2-iodo-4-nitrobenzoate. For instance, researchers have demonstrated its use in the synthesis of complex heterocyclic compounds through intramolecular cyclization reactions. These studies have shown that the compound can undergo cyclization under specific conditions to form fused ring systems, which are often found in pharmacologically active molecules. The ability to generate such intricate structures from a single precursor underscores the compound's synthetic versatility.

In addition to its role in heterocyclic synthesis, Methyl 3-cyano-2-iodo-4-nitrobenzoate has been utilized in the development of novel pharmaceuticals. Its structural motifs are frequently incorporated into drug candidates targeting various diseases, including cancer and infectious disorders. The cyano and nitro groups can be further modified to introduce additional functionalities that enhance binding affinity and metabolic stability. This adaptability has made it a preferred choice for medicinal chemists seeking to optimize their lead compounds.

The compound's reactivity also extends to photochemical transformations. Studies have shown that Methyl 3-cyano-2-iodo-4-nitrobenzoate can undergo photoinduced reactions under controlled conditions, leading to the formation of novel intermediates with potential applications in material science and catalysis. These photochemical processes highlight the compound's broad utility beyond traditional organic synthesis.

From a practical standpoint, the availability of high-purity Methyl 3-cyano-2-iodo-4-nitrobenzoate has been instrumental in advancing research across multiple disciplines. Manufacturers have refined synthetic routes to ensure consistent quality and yield, making it accessible for both academic and industrial applications. This accessibility has fostered innovation by enabling researchers to explore new synthetic pathways without being constrained by precursor limitations.

The future prospects of Methyl 3-cyano-2-iodo-4-nitrobenzoate are promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable synthesis. Efforts are underway to develop more environmentally friendly methods for producing this compound while maintaining high yields and purity standards. Such advancements align with global initiatives aimed at reducing the environmental impact of chemical manufacturing processes.

In conclusion, Methyl 3-cyano-2-iodo-4-nitrobenzoate (CAS No. 1804890-93-4) is a multifaceted intermediate with significant applications in modern chemical synthesis. Its unique structural features and reactivity make it an invaluable tool for constructing complex molecules across various industries. As research continues to uncover new synthetic possibilities, this compound is poised to remain a cornerstone of organic synthesis for years to come.